2-[2-(2-isopropyl-5-methylphenoxy)ethoxy]-3-[2-(5-isopropyl-2-methylphenoxy)ethoxy]-1,4-dioxane

• IUPAC Name: 2-[2-(2-methyl-5-propan-2-ylphenoxy)ethoxy]-3-[2-(5-methyl-2-propan-2-ylphenoxy)ethoxy]-1,4-dioxane
• InChI: InChI=1S/C28H40O6/c1-19(2)23-9-8-22(6)25(18-23)29-11-13-31-27-28(34-16-15-33-27)32-14-12-30-26-17-21(5)7-10-24(26)20(3)4/h7-10,17-20,27-28H,11-16H2,1-6H3
• InChI Key: HBXZXLNOLXRULS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCCOC2C(OCCO2)OCCOC3=C(C=CC(=C3)C(C)C)C
• Molecular Formula: C28H40O6
• Molecular Weight: 472.6 g/mol

Description

The compound is a dioxane derivative, a class of organic compounds known for their versatile applications in chemical synthesis, material science, and as solvents in various organic reactions. Dioxane derivatives, due to their unique structural features, often exhibit interesting chemical and physical properties which make them valuable in different scientific and industrial applications.

Synthesis Analysis

Synthesis of dioxane derivatives typically involves strategies like cyclization, nucleophilic substitution, and condensation reactions. For example, the synthesis of some related compounds has been achieved through cyclization of specific precursors in the presence of dry HCl in dioxane, followed by nucleophilic substitution reactions (Chhabria et al., 2007). Another method includes low-temperature singlet oxygenation of ethylene derivatives substituted with aromatic groups, leading to dioxetanes that emit light upon decomposition (Matsumoto et al., 1999).

Molecular Structure Analysis

Dioxane derivatives often display interesting conformational behaviors due to their cyclic structure. The crystal and molecular structure of dioxane isomers, for instance, reveals different conformations like twist-boat and chair, influenced by substituents and intramolecular forces (Ślepokura et al., 2003).

Chemical Reactions and Properties

Dioxane derivatives participate in various chemical reactions, including ring-opening, condensation, and nucleophilic substitution, depending on their functional groups and reaction conditions. For instance, reaction involving 2-ethoxyvinylphosphonic dichloride with specific phenols in dioxane yields complex phosphorus-containing compounds (Sadykova et al., 2011).

Physical Properties Analysis

The physical properties of dioxane derivatives, such as solubility, boiling point, and melting point, can vary significantly based on their molecular structure and substituents. Studies on the configurations and conformations of dioxane isomers offer insights into their stability and physical behaviors (Bodkin & Simpson, 1969).